Cas no 1807012-44-7 (2,6-Bis(trifluoromethyl)-4-hydroxybenzamide)

• Product Name: 2,6-Bis(trifluoromethyl)-4-hydroxybenzamide
• CAS No: 1807012-44-7
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4962584
• Update Time: 2025-06-20

2,6-Bis(trifluoromethyl)-4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-hydroxybenzamide

• Inchi： 1S/C9H5F6NO2/c10-8(11,12)4-1-3(17)2-5(9(13,14)15)6(4)7(16)18/h1-2,17H,(H2,16,18)
• InChI Key： ONZHUPXXUXQSBT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1C(N)=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 302
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3

Additional information on 2,6-Bis(trifluoromethyl)-4-hydroxybenzamide

Introduction to 2,6-Bis(trifluoromethyl)-4-hydroxybenzamide (CAS No. 1807012-44-7)

2,6-Bis(trifluoromethyl)-4-hydroxybenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1807012-44-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of multiple substituents, particularly the trifluoromethyl groups at the 2- and 6-positions and a hydroxyl group at the 4-position, imparts unique electronic and steric properties that make it a promising candidate for various biological applications.

The structural features of 2,6-Bis(trifluoromethyl)-4-hydroxybenzamide contribute to its potential as a pharmacophore in drug design. The trifluoromethyl groups are known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. This makes such compounds valuable in the development of novel therapeutic agents. Additionally, the hydroxyl group introduces polarity and hydrogen bonding capabilities, which can be crucial for interactions with biological macromolecules such as enzymes and receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzamide derivatives. Studies have demonstrated that modifications in the benzamide core structure can lead to compounds with enhanced bioactivity against various diseases. The specific arrangement of substituents in 2,6-Bis(trifluoromethyl)-4-hydroxybenzamide suggests that it may exhibit properties suitable for applications in oncology, inflammation modulation, and other therapeutic areas where precise molecular interactions are required.

One of the most compelling aspects of 2,6-Bis(trifluoromethyl)-4-hydroxybenzamide is its potential as a scaffold for further chemical derivatization. Researchers have employed computational methods and high-throughput screening to identify analogs with improved efficacy and reduced toxicity. The trifluoromethyl groups, in particular, have been extensively studied for their role in enhancing lipophilicity and binding affinity. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

The synthesis of 2,6-Bis(trifluoromethyl)-4-hydroxybenzamide presents unique challenges due to the stability and reactivity of the trifluoromethyl groups. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These methodologies ensure high yields and purity, which are critical for pharmaceutical applications.

Recent advancements in spectroscopic techniques have provided deeper insights into the conformational behavior of 2,6-Bis(trifluoromethyl)-4-hydroxybenzamide. NMR spectroscopy has been particularly useful in elucidating its molecular structure and dynamics. Additionally, computational studies using density functional theory (DFT) have helped predict its interaction with biological targets at an atomic level. These findings are instrumental in guiding medicinal chemists toward designing more effective derivatives.

The biological activity of 2,6-Bis(trifluoromethyl)-4-hydroxybenzamide has been explored in several preclinical models. Initial studies suggest that it may possess inhibitory effects on certain enzymes implicated in disease pathways. For instance, its ability to modulate the activity of cytochrome P450 enzymes could make it relevant in drug metabolism studies. Furthermore, its interaction with receptors such as peroxisome proliferator-activated receptors (PPARs) has been investigated for potential therapeutic benefits.

The development of novel drug candidates often involves rigorous testing for safety and efficacy. In this context, 2,6-Bis(trifluoromethyl)-4-hydroxybenzamide has been evaluated using various in vitro assays to assess its cytotoxicity and pharmacological profile. These assays provide critical data on its potential as a therapeutic agent while minimizing risks associated with off-target effects.

The future prospects of 2,6-Bis(trifluoromethyl)-4-hydroxybenzamide are promising, with ongoing research aimed at optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced therapeutic potential. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in addressing unmet medical needs.

In conclusion,2,6-Bis(trifluoromethyl)-4-hydroxybenzamide (CAS No. 1807012-44-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its multifaceted applications underscore the importance of continued research into benzamide derivatives as valuable tools for drug discovery.